Cas no 5037-53-6 (Glutamic acid, N-[5-(1,2-dithiolan-3-yl)valeryl]-,L- (8CI))
5037-53-6 structure
Product Name:Glutamic acid, N-[5-(1,2-dithiolan-3-yl)valeryl]-,L- (8CI)
CAS No:5037-53-6
MF:C20H23N3O
MW:321.416124582291
CID:385946
PubChem ID:5236303
Update Time:2025-04-19
Glutamic acid, N-[5-(1,2-dithiolan-3-yl)valeryl]-,L- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Glutamic acid, N-[5-(1,2-dithiolan-3-yl)valeryl]-,L- (8CI)
- 3-(furan-2-yl)-1-(2-propan-2-ylphenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]azepine
- DTXSID60422461
- 5037-53-6
-
- Inchi: 1S/C20H23N3O/c1-14(2)15-8-3-4-10-17(15)23-20-16(9-5-6-12-21-20)19(22-23)18-11-7-13-24-18/h3-4,7-8,10-11,13-14,21H,5-6,9,12H2,1-2H3
- InChI Key: JNPLTUXRARZSSX-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1C2=C(NCCCC2)N(C2C=CC=CC=2C(C)C)N=1
Computed Properties
- Exact Mass: 321.18429
- Monoisotopic Mass: 321.184112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.8
- XLogP3: 4.8
Experimental Properties
- Density: 1.21
- Boiling Point: 460.6°Cat760mmHg
- Flash Point: 232.4°C
- Refractive Index: 1.639
- PSA: 40.77
Glutamic acid, N-[5-(1,2-dithiolan-3-yl)valeryl]-,L- (8CI) Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
5037-53-6 (Glutamic acid, N-[5-(1,2-dithiolan-3-yl)valeryl]-,L- (8CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk